Cas no 41808-28-0 ((1-Amino-2,2-dimethylpropylidene)propanedinitrile)
41808-28-0 structure
Product Name:(1-Amino-2,2-dimethylpropylidene)propanedinitrile
CAS No:41808-28-0
MF:C8H11N3
MW:149.193041086197
CID:2636175
PubChem ID:10236016
Update Time:2025-04-21
(1-Amino-2,2-dimethylpropylidene)propanedinitrile Chemical and Physical Properties
Names and Identifiers
-
- DTXSID501223749
- (1-amino-2,2-dimethylpropylidene)propanedinitrile
- OOANNPDXEPQATR-UHFFFAOYSA-N
- 41808-28-0
- AKOS006341443
- SCHEMBL444507
- 2-(1-amino-2,2-dimethylpropylidene)propanedinitrile
- (1-Amino-2,2-dimethylpropylidene)propanedinitrile
-
- Inchi: 1S/C8H11N3/c1-8(2,3)7(11)6(4-9)5-10/h11H2,1-3H3
- InChI Key: OOANNPDXEPQATR-UHFFFAOYSA-N
- SMILES: N/C(=C(/C#N)\C#N)/C(C)(C)C
Computed Properties
- Exact Mass: 149.095297364Da
- Monoisotopic Mass: 149.095297364Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 73.6Ų
(1-Amino-2,2-dimethylpropylidene)propanedinitrile Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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